Cas no 1209068-08-5 (2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide)

• Product Name: 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide
• CAS No: 1209068-08-5
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 6365883
• PubChem ID: 45584050
• Update Time: 2025-05-19

2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide
• 2-phenyl-N-[4-(1H-pyrazol-3-yl)phenyl]butanamide
• F5835-0264
• AKOS025069270
• 2-phenyl-N-[4-(1H-pyrazol-5-yl)phenyl]butanamide
• 1209068-08-5
• N-(4-(1H-pyrazol-3-yl)phenyl)-2-phenylbutanamide

• Inchi： 1S/C19H19N3O/c1-2-17(14-6-4-3-5-7-14)19(23)21-16-10-8-15(9-11-16)18-12-13-20-22-18/h3-13,17H,2H2,1H3,(H,20,22)(H,21,23)
• InChI Key： DUGYSSUKMGOBSX-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)NC1C=CC(C2=CC=NN2)=CC=1

Computed Properties

• Exact Mass: 305.152812238g/mol
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide

Professional Introduction to Compound with CAS No 1209068-08-5 and Product Name: 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide

Compound with the CAS number 1209068-08-5 and the product name 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a phenyl ring substituted with a butanamide moiety and linked to another phenyl ring via a pyrazole ring, suggests a high degree of molecular complexity that may contribute to its biological activity.

The presence of the pyrazole scaffold is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse pharmacological properties. Pyrazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide, where the pyrazole ring is connected to one of the phenyl rings at the 4-position, further enhances its potential for interaction with biological targets. This arrangement allows for optimal steric and electronic properties that can influence binding affinity and selectivity.

Recent research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. The compound 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide exemplifies this principle by combining multiple pharmacophoric elements into a single molecule. The phenyl rings provide hydrophobic interactions, while the butanamide group can engage in hydrogen bonding, making this compound a promising candidate for further investigation.

In the context of contemporary drug development, there is a growing emphasis on identifying compounds that exhibit multiple modes of action. This approach can lead to more effective therapies with improved efficacy and reduced side effects. The structural features of 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide suggest that it may target multiple pathways simultaneously. For instance, the pyrazole moiety could interact with enzymes or receptors involved in inflammation, while the butanamide group might modulate signaling pathways related to cell proliferation or apoptosis.

The synthesis of 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide involves complex organic transformations that highlight the synthetic ingenuity required to construct such intricate molecules. The use of palladium-catalyzed cross-coupling reactions is particularly relevant here, as these reactions are widely employed in pharmaceutical synthesis to build carbon-carbon bonds efficiently. The careful selection of reagents and reaction conditions ensures high yields and purity, which are critical for subsequent biological evaluation.

Biological activity assays have been conducted on 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide to assess its potential therapeutic value. Preliminary results indicate that this compound exhibits notable activity against certain cancer cell lines, suggesting its efficacy as an anticancer agent. Additionally, it shows promise in inhibiting inflammatory pathways, which could make it valuable for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding mode of 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide to its target proteins. These studies provide insights into how the compound interacts with biological receptors at an atomic level, guiding further optimization efforts. By leveraging computational tools, researchers can accelerate the drug development process and increase the likelihood of success in clinical trials.

The future prospects for 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide are promising, given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this compound from a laboratory discovery to a viable therapeutic option.

In conclusion, 2-phenyl-N-4-(1H-pyrazol-3-yl)phenylbutanamide represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular structure, characterized by multiple pharmacophoric elements, positions it as a promising candidate for further development. With continued research and innovation, this compound has the potential to address unmet medical needs and improve patient outcomes.